Cas no 1177192-02-7 (2-(2-Fluorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2-Fluorophenyl)-2-methylpropan-1-ol
• CAS No: 1177192-02-7
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 4937081
• PubChem ID: 39236220
• Update Time: 2025-06-13

2-(2-Fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)-2-methylpropan-1-ol
• 2-(2-Fluoro-phenyl)-2-methyl-propan-1-ol
• 2-(2-Fluorophenyl)-2-methylpropan-1-ol

• Inchi： 1S/C10H13FO/c1-10(2,7-12)8-5-3-4-6-9(8)11/h3-6,12H,7H2,1-2H3
• InChI Key： XFATWAPCUFYQPM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)(C)CO

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-Fluorophenyl)-2-methylpropan-1-ol

Introduction to 2-(2-Fluorophenyl)-2-methylpropan-1-ol (CAS No. 1177192-02-7)

2-(2-Fluorophenyl)-2-methylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1177192-02-7, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural motif—a fluoro-substituted phenyl ring coupled with an isobutyl alcohol moiety—has emerged as a versatile intermediate in the synthesis of bioactive molecules. The presence of the fluorine atom at the para position of the phenyl ring introduces electronic and steric effects that can modulate the pharmacokinetic and pharmacodynamic properties of derivatives, making it a valuable scaffold for drug discovery initiatives.

The fluorine atom in 2-(2-Fluorophenyl)-2-methylpropan-1-ol plays a pivotal role in influencing the metabolic stability, lipophilicity, and binding affinity of pharmaceutical compounds. Fluorinated aromatic systems are widely recognized for their ability to enhance drug-like properties, including improved metabolic resistance to degradation by cytochrome P450 enzymes. This characteristic has been leveraged in the development of numerous therapeutic agents across diverse therapeutic areas, such as oncology, immunology, and central nervous system (CNS) disorders. The isobutyl alcohol moiety contributes to the compound's solubility profile and can serve as a key pharmacophore in designing molecules with enhanced membrane permeability.

In recent years, 2-(2-Fluorophenyl)-2-methylpropan-1-ol has been explored as a precursor in the synthesis of novel pharmacological entities. Its structural framework allows for facile modifications at multiple positions, enabling chemists to tailor derivatives with specific biological activities. For instance, researchers have investigated its utility in generating kinase inhibitors, where the fluoro-substituted phenyl ring can interact with hinge regions or allosteric sites of target enzymes. Additionally, its incorporation into G-protein coupled receptor (GPCR) ligands has shown promise in modulating signaling pathways associated with inflammation and pain management.

Advances in computational chemistry and molecular modeling have further highlighted the potential of CAS No. 1177192-02-7 as a building block. High-throughput virtual screening (HTVS) and quantum mechanical calculations have been employed to predict the binding modes of its derivatives to biological targets. These studies have revealed that subtle alterations in the substitution pattern can significantly alter receptor affinity and selectivity. Such insights have accelerated the discovery process, allowing for more efficient design iterations.

The pharmaceutical industry has also demonstrated interest in 2-(2-Fluorophenyl)-2-methylpropan-1-ol for its role in developing prodrugs. The alcohol functionality can undergo enzymatic or chemical conversion into more polar species, improving bioavailability while minimizing off-target effects. This strategy has been particularly relevant in formulations targeting oral or transdermal delivery systems. Furthermore, its compatibility with green chemistry principles has made it an attractive candidate for sustainable synthesis methodologies, including catalytic processes that minimize waste and energy consumption.

Emerging research indicates that fluorinated alcohols like 2-(2-Fluorophenyl)-2-methylpropan-1-ol may exhibit unique physicochemical properties that are beneficial for nanomedicine applications. Studies have shown that fluorinated compounds can enhance the stability and targeting efficiency of nanoparticles used in drug delivery systems. The fluoro group's ability to interact with lipid bilayers may facilitate improved cellular uptake and controlled release profiles, opening new avenues for therapeutic interventions.

From a synthetic chemistry perspective, CAS No. 1177192-02-7 serves as a testament to the ingenuity of organic synthesis methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient access to complex fluorinated aromatic structures. These advances have not only streamlined production but also expanded the chemical space available for drug discovery efforts. Collaborative efforts between academic laboratories and pharmaceutical companies continue to drive innovation in this domain.

The regulatory landscape surrounding fluorinated compounds remains dynamic, with agencies continually evaluating their safety profiles and environmental impact. However, 2-(2-Fluorophenyl)-2-methylpropan-1-ol has generally been classified as a research chemical with limited commercial availability under controlled conditions. This status underscores its importance as an intermediate rather than an end-product but does not diminish its scientific relevance.

In conclusion, CAS No. 1177192-02-7 represents a significant asset in medicinal chemistry due to its structural versatility and functional attributes. Its role as a precursor for bioactive molecules continues to be explored across multiple disciplines within pharmaceutical science. As research progresses, 2-(2-Fluorophenyl)-2-methylpropan -1 -ol is poised to remain at forefront of drug discovery initiatives, contributing novel insights into molecular design and therapeutic development.